Cas no 1806753-03-6 (6-(Bromomethyl)-3-methoxy-4-methyl-2-(trifluoromethoxy)pyridine)

• Product Name: 6-(Bromomethyl)-3-methoxy-4-methyl-2-(trifluoromethoxy)pyridine
• CAS No: 1806753-03-6
• MF: C₉H₉BrF₃NO₂
• MW: 300.072472333908
• CID: 4838212
• Update Time: 2025-08-03

6-(Bromomethyl)-3-methoxy-4-methyl-2-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 6-(Bromomethyl)-3-methoxy-4-methyl-2-(trifluoromethoxy)pyridine

• Inchi： 1S/C9H9BrF3NO2/c1-5-3-6(4-10)14-8(7(5)15-2)16-9(11,12)13/h3H,4H2,1-2H3
• InChI Key： ZWTMLGMRDWGPIT-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C)C(=C(N=1)OC(F)(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 227
• XLogP3: 3.3
• Topological Polar Surface Area: 31.4

Additional information on 6-(Bromomethyl)-3-methoxy-4-methyl-2-(trifluoromethoxy)pyridine

Recent Advances in the Application of 6-(Bromomethyl)-3-methoxy-4-methyl-2-(trifluoromethoxy)pyridine (CAS: 1806753-03-6) in Chemical Biology and Pharmaceutical Research

The compound 6-(Bromomethyl)-3-methoxy-4-methyl-2-(trifluoromethoxy)pyridine (CAS: 1806753-03-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and versatile reactivity. This heterocyclic compound, characterized by a bromomethyl group and a trifluoromethoxy substituent, serves as a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and other therapeutic agents. Recent studies have explored its potential in drug discovery, highlighting its role in modulating key biological pathways.

One of the most notable applications of this compound is its use as a building block in the synthesis of small-molecule inhibitors targeting protein kinases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of selective inhibitors for the JAK-STAT signaling pathway, which is implicated in inflammatory diseases and cancer. The bromomethyl group facilitates efficient functionalization, enabling the introduction of diverse pharmacophores to enhance binding affinity and selectivity. Additionally, the trifluoromethoxy moiety contributes to improved metabolic stability and membrane permeability, addressing common challenges in drug design.

Further research has investigated the compound's reactivity in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures. A recent ACS Catalysis publication highlighted its efficacy in palladium-catalyzed reactions, yielding high-value intermediates for anticancer drug candidates. The study also emphasized the compound's compatibility with green chemistry principles, as it enables efficient transformations under mild conditions, reducing the environmental impact of synthetic processes.

In addition to its synthetic utility, 6-(Bromomethyl)-3-methoxy-4-methyl-2-(trifluoromethoxy)pyridine has been explored in proteomics and chemical biology. A 2024 Nature Chemical Biology report detailed its incorporation into activity-based probes (ABPs) for profiling kinase activity in live cells. These probes, leveraging the compound's electrophilic bromomethyl group, provided real-time insights into kinase dynamics, offering a powerful tool for target validation and mechanistic studies in drug development.

Despite these advancements, challenges remain in optimizing the compound's scalability and cost-effectiveness for industrial applications. Recent efforts by pharmaceutical companies, as reported in Chemical & Engineering News, have focused on streamlining its synthesis through catalytic methodologies and sustainable sourcing of raw materials. These innovations are expected to broaden its adoption in large-scale drug production.

In conclusion, 6-(Bromomethyl)-3-methoxy-4-methyl-2-(trifluoromethoxy)pyridine (CAS: 1806753-03-6) represents a pivotal scaffold in modern medicinal chemistry, with demonstrated applications in kinase inhibitor development, catalytic synthesis, and chemical proteomics. Ongoing research continues to uncover its potential, positioning it as a key player in the next generation of therapeutic agents. Future studies should address its pharmacokinetic properties and toxicological profiles to fully realize its clinical potential.